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Compound of Interest

Compound Name: Regelidine

Cat. No.: B1631799

A comprehensive review of available scientific literature reveals a significant scarcity of
reproducible research findings for a compound specifically identified as "Regelidine.” While
"Regelidine" is listed as a natural product isolated from the stems of Tripterygium regelii by
some chemical suppliers, there is a notable absence of peer-reviewed studies detailing its
biological activity, mechanism of action, or established experimental protocols. This lack of
foundational research makes it impossible to conduct a comparative analysis of Regelidine's
performance against other alternatives as requested.

The genus Tripterygium, which includes Tripterygium regelii, is a rich source of various
bioactive compounds, and numerous studies have been published on other constituents of this
plant.[1][2][3] Notably, compounds such as triptolide and celastrol, also isolated from
Tripterygium species, have been extensively investigated for their anti-inflammatory,
immunosuppressive, and anti-cancer properties.[4][5][6][7][8] There is a substantial body of
literature on these compounds, including detailed experimental data and elucidated signaling
pathways.

In contrast, searches for "Regelidine"” do not yield the specific, quantitative data required to
construct a meaningful comparison guide. The core requirements for such a guide, including
structured data tables, detailed experimental methodologies, and visualizations of signaling
pathways, cannot be met due to the absence of primary research on this particular compound.

While some studies mention the isolation of novel compounds from Tripterygium regelii with

names similar to "Regelidine," such as "regelin,” "regelinol,” and "triregelolides," these are
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distinct molecules, and the research on them is also in early stages, often limited to their
isolation and structural characterization.[9][10]

Given the current state of research, a guide on the reproducibility of Regelidine research
findings cannot be produced. Researchers, scientists, and drug development professionals
interested in the therapeutic potential of compounds from Tripterygium regelii are encouraged
to focus on the more extensively studied molecules from this plant, such as triptolide, for which
a wealth of reproducible data is available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Impedes Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631799#reproducibility-of-regelidine-research-
findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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